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Compound of Interest

Compound Name: Propargite

Cat. No.: B033192

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propargite, a sulfite ester acaricide, is primarily used to control mite populations in various
agricultural and ornamental settings. Its mode of action involves the inhibition of mitochondrial
ATP synthase, a critical enzyme in cellular respiration.[1][2] While effective against its target
pests, the broad-spectrum nature of this mechanism raises significant concerns about its
impact on non-target organisms. This technical guide provides a comprehensive overview of
the toxicological effects of propargite on a range of non-target species, presenting quantitative
data, detailed experimental methodologies, and visual representations of its mechanism of
action and typical toxicological testing workflows.

Acute and Chronic Toxicity to Non-Target
Organisms

Propargite exhibits varying degrees of toxicity to different non-target organisms, with aquatic
life being particularly vulnerable. The following tables summarize the available quantitative data
on the acute and chronic toxicity of propargite.

Table 1: Toxicity of Propargite to Aquatic Organisms
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. . Exposure
Species Endpoint Value . Reference
Duration
Freshwater Fish
Rainbow Trout
(Oncorhynchus 96-hr LC50 44 ng/L 96 hours [3]
mykiss)

Bluegill Sunfish
(Lepomis 96-hr LC50 72 pg/L 96 hours [3]

macrochirus)

Fathead Minnow
(Pimephales Chronic NOAEL 8.1 pg/L 32 days [3]

promelas)

Estuarine/Marine
Fish

Sheepshead
Minnow

) 96-hr LC50 55 pg/L 96 hours [3]
(Cyprinodon

variegatus)

Freshwater

Invertebrates

Daphnia magna 48-hr EC50 14 pg/L 48 hours [3]

Daphni 21-day Chronic —_— . 3]
aphnia magna . ays
p g NOAEC Hg Yy

Estuarine/Marine

Invertebrates

Mysid Shrimp
(Americamysis 96-hr LC50 10 pg/L 96 hours [3]
bahia)

LC50 (Lethal Concentration 50): The concentration of a chemical which kills 50% of a test
population. EC50 (Effective Concentration 50): The concentration of a chemical that causes a
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specified effect in 50% of a test population. NOAEL (No-Observed-Adverse-Effect Level): The
highest tested dose or concentration of a substance at which no adverse effect is observed.
NOAEC (No-Observed-Adverse-Effect Concentration): The highest tested concentration of a
substance at which no adverse effect is observed.

Table 2: Toxicity of Propargite to Terrestrial Organisms
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. . Exposure
Species Endpoint Value . Reference
Duration
Birds
Bobwhite Quail
(Colinus Oral LD50 >2250 mg/kg Single Dose [3]
virginianus)
Mallard Duck
(Anas Dietary LC50 >5620 ppm 8 days [3]
platyrhynchos)
Bobwhite Quail )
_ Reproductive )
(Colinus 40 mg/kg/day Chronic [3]
o NOAEL
virginianus)
Mammals
Rat (Rattus )
] Acute Oral LD50 2800 mg/kg Single Dose [4]
norvegicus)
Rabbit
Acute Dermal
(Oryctolagus >4000 mg/kg 24 hours [4]
_ LD50
cuniculus)
Rat (Rattus 2-year Chronic
] ) 3.8 mg/kg/day 2 years [5]
norvegicus) Feeding NOAEL
Insects
Honey Bee (Apis  Acute Contact
) >11 u g/bee 48 hours [3]
mellifera) LD50
Honey Bee (Apis  Chronic Oral )
) 0.057 mg a.i./L 10 days [3]
mellifera) NOAEC (adult)
Annelids
Earthworm _
14-day LC50 >1000 mg/kg soil 14 days [6]

(Eisenia fetida)
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LD50 (Lethal Dose 50): The dose of a chemical which kills 50% of a test population. LC50
(Lethal Concentration 50): The concentration of a chemical which kills 50% of a test population.
NOAEL (No-Observed-Adverse-Effect Level): The highest tested dose or concentration of a
substance at which no adverse effect is observed. NOAEC (No-Observed-Adverse-Effect
Concentration): The highest tested concentration of a substance at which no adverse effect is
observed.

Mechanism of Action: Inhibition of Oxidative
Phosphorylation

Propargite's toxicity stems from its ability to disrupt cellular energy production by inhibiting
mitochondrial ATP synthase.[1][2] This enzyme, also known as Complex V, is the final
component of the electron transport chain and is responsible for synthesizing ATP from ADP
and inorganic phosphate, using the energy stored in a proton gradient across the inner
mitochondrial membrane. By blocking ATP synthase, propargite effectively shuts down
oxidative phosphorylation, leading to a rapid depletion of cellular energy and ultimately cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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